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Compound of Interest

Compound Name: 2-Methyl-3-phenylbutanoic acid

Cat. No.: B022952

Essential Safety and Handling Guide for 2-
Methyl-3-phenylbutanoic Acid

This guide provides immediate, essential safety and logistical information for handling 2-
Methyl-3-phenylbutanoic acid in a laboratory setting. It is intended for researchers, scientists,
and drug development professionals to ensure safe operational procedures and proper
disposal.

Chemical Identifier:

Name: 2-Methyl-3-phenylbutanoic acid

CAS Number: 19731-91-0

Molecular Formula: C11H1402

Molecular Weight: 178.23 g/mol [1]

Hazard ldentification and GHS Classification:

According to the aggregated GHS information, 2-Methyl-3-phenylbutanoic acid is classified
as follows:

o Skin Sensitization: Category 1, May cause an allergic skin reaction[1].
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Eye Irritation: Category 2, Causes serious eye irritation[1].

Acute Oral Toxicity: Category 4, Harmful if swallowed[2].

Skin Corrosion/Irritation: Category 2, Causes skin irritation[2].

Specific Target Organ Toxicity (Single Exposure): Category 3, May cause respiratory
irritation[2].

Signal Word: Warning[2]
Hazard Pictograms:
e Irritant

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
2-Methyl-3-phenylbutanoic acid.
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PPE Category Recommended Equipment

Chemical safety goggles or a face shield should
be used where splashing is possible. The

Eye/Face Protection equipment must be approved under appropriate
government standards such as NIOSH (US) or
EN 166 (EU)[2][3].

Wear appropriate protective gloves and clothing
to prevent skin exposure[3]. A lab coat is

Skin Protection mandatory. For tasks with a high risk of
splashing, consider a chemical-resistant

apron[4].

Chemical-resistant gloves (e.qg., nitrile rubber)
] are required. The choice of glove should be
Hand Protection ] )
based on the potential for direct contact and the

duration of the task[5].

If exposure limits are exceeded or if irritation is
experienced, use a NIOSH/MSHA or European
) ) Standard EN 149 approved respirator with a
Respiratory Protection ] ]
filter for organic gases and vapors (Type A,
Brown)[3]. Ensure adequate ventilation in the

work area[2].

Operational and Disposal Plans

Step-by-Step Handling Procedures:

o Engineering Controls: Always handle 2-Methyl-3-phenylbutanoic acid in a well-ventilated
area, preferably within a chemical fume hood to minimize inhalation exposure[2][3].

o Personal Protective Equipment (PPE) Check: Before handling, ensure all recommended
PPE is available and in good condition. Refer to the PPE selection workflow below.

e Dispensing and Use: Avoid generating dust or aerosols[2]. Do not breathe mist, vapors, or
spray[3]. Avoid contact with eyes, skin, and clothing[3].
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e Hygiene Practices: Wash hands thoroughly after handling and before breaks[2]. Do not eat,
drink, or smoke in the laboratory area[3].

o Storage: Keep the container tightly closed in a dry, well-ventilated place[3]. Store in a
corrosives area, away from incompatible materials such as bases and reducing agents[3].

Disposal Plan:

o Waste Collection: Collect waste material in suitable, closed, and properly labeled
containers[2][3].

e Disposal Method: Dispose of contents and container to an approved waste disposal plant[3].
Do not allow the chemical to enter drains[2][3]. Follow all local, state, and federal regulations
for chemical waste disposal.

First Aid Measures

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention[2][3].

 If on Skin: Take off immediately all contaminated clothing. Rinse skin with water/shower. If
skin irritation or rash occurs, get medical advice/attention[1][3].

« If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a poison center or doctor/physician if you feel unwell[3][6].

o If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or
doctor/physician if you feel unwell[3].

PPE Selection Workflow
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Skin Protection:
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Eye Protection:

Safety Goggles or Face Shield

Proceed with Task
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Caption: PPE selection workflow for handling 2-Methyl-3-phenylbutanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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